BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for (R)-1-(4-
Methoxyphenyl)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (R)-1-(4-Methoxyphenyl)ethanol

Cat. No.: B182145

An In-depth Technical Guide to the Safety and Handling of (R)-1-(4-Methoxyphenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-1-(4-
Methoxyphenyl)ethanol (CAS: 1517-70-0), a compound used in various research and
development applications.[1] Adherence to these guidelines is crucial for ensuring a safe
laboratory environment.

Hazard Identification and Classification

(R)-1-(4-Methoxyphenyl)ethanol is classified as a hazardous substance.[1] The following
tables summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Classification
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Classification Category
Acute Toxicity, Oral 4

Skin Irritation 2

Eye Irritation 2A
Specific Target Organ Toxicity — Single 3
Exposure (Respiratory Tract Irritation)

Flammable Liquids 4

Source:[1][2][3][4]

Table 2: Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[4]
H315 Causes skin irritation.[3][4]
Causes serious eye irritation.
H319
[31[4]
May cause respirator
H335 ) .y. P Y
irritation.[3][4]
H227 Combustible liquid.[2][5]
Keep away from heat, hot
) surfaces, sparks, open flames
Precautionary P210 o
and other ignition sources. No
smoking.[2][5]
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Use only outdoors or in a well-
pP271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2][4]
IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if
you feel unwell.
IF ON SKIN: Wash with plenty
P302+P352
of water.
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IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P330 Rinse mouth.

If skin irritation occurs: Get

P332+P313 _ _ _

medical advice/attention.

If eye irritation persists: Get
P337+P313 ] ) )

medical advice/attention.

Take off contaminated clothing
P362+P364 )

and wash it before reuse.

Store in a well-ventilated
P403+P233 place. Keep container tightly

closed.

Store in a well-ventilated
P403+P235

place. Keep cool.[2]
P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.[2]

Source:[2][3][4][5]

First-Aid Measures

Immediate medical attention is recommended in case of exposure. The following table outlines
first-aid procedures.
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Table 3: First-Aid Measures

Exposure Route

Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you
feel unwell.[2][5]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[2][5] If skin irritation occurs,
get medical advice/attention. Take off

contaminated clothing and wash before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
[2][5] Remove contact lenses, if present and
easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you
feel unwell.[2][5]

Source:[2][5]

Firefighting Measures

(R)-1-(4-Methoxyphenyl)ethanol is a combustible liquid.[2][5]

Table 4: Firefighting Measures
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Aspect Recommendation

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media , o
chemical, or carbon dioxide.[2][4]

Do not use a solid water stream as it may

Unsuitable Extinguishing Media ]
scatter and spread fire.

Emits toxic fumes under fire conditions.

Specific Hazards ]
Containers may explode when heated.[2]

Wear self-contained breathing apparatus for

Protective Equipment S
firefighting if necessary.[2][4]

Source:[2][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling this compound.

Table 5: Personal Protective Equipment
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Type Specification

Use equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

[4]

Eye/Face Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer

Skin Protection surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Complete suit protecting against chemicals. The
type of protective equipment must be selected

Body Protection according to the concentration and amount of
the dangerous substance at the specific

workplace.

Where risk assessment shows air-purifying
respirators are appropriate use a full-face
respirator with multi-purpose combination (US)
Respiratory Protection or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls. If the
respirator is the sole means of protection, use a

full-face supplied air respirator.

Source:[2][4]

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Table 6: Handling and Storage

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


http://angenechemical.com/sds/129940-69-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAL12062&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/129940-69-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Procedure

Handling

Avoid contact with skin and eyes.[1] Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where
dust is formed. Keep away from sources of
ignition - No smoking.[2][5] Take measures to

prevent the build up of electrostatic charge.

Storage

Keep container tightly closed in a dry and well-
ventilated place.[1][2][5] Containers which are
opened must be carefully resealed and kept
upright to prevent leakage. Store at 2-8°C.[4]

Source:[1][2][4][5]

Experimental Protocols: Safe Handling Procedure

This protocol outlines the standard procedure for safely handling (R)-1-(4-

Methoxyphenyl)ethanol in a laboratory setting.

o Preparation:

[¢]

o

shower.

o

o

e Handling:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.

Verify the availability and functionality of an emergency eyewash station and safety

Gather all necessary PPE as specified in Table 5 and inspect for integrity.

Prepare a designated waste container for disposal of contaminated materials.

o Don the appropriate PPE before entering the designated handling area.

o Ground all equipment to prevent electrostatic discharge.
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o Carefully open the container, avoiding splashes or aerosol generation.

o Use appropriate tools (e.g., spatula, pipette) to transfer the chemical.

o Keep the container closed when not in use.

e Post-Handling:

[¢]

Decontaminate all surfaces and equipment that have come into contact with the chemical.

o

Properly dispose of all contaminated waste in the designated container.

Remove PPE in the correct order to avoid self-contamination.

[e]

o

Wash hands thoroughly with soap and water after handling.

Visualizations

The following diagrams illustrate key safety workflows and concepts.
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Accidental Spill Response Workflow

Initial Actions

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill

Containment & Cleanup

Contain the Spill with Absorbent Material

!

Neutralize (if applicable)

;

Collect Residue

FinaI;teps

Decontaminate the Area

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Hierarchy of Controls for Hazard Mitigation

Control Measures (Most to Least Effective)

Elimination/Substitution

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPS)

Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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